Cas no 154318-11-3 (2-Propene-1-sulfinic acid)

• Product Name: 2-Propene-1-sulfinic acid
• CAS No: 154318-11-3
• MF: C₃H₆O₂S
• MW: 106.143539905548
• CID: 6003257
• PubChem ID: 555758
• Update Time: 2025-07-19

2-Propene-1-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfinic acid
• prop-2-ene-1-sulfinic acid
• allylsulfinic acid
• 154318-11-3
• EN300-720678
• SCHEMBL1139865

• Inchi： 1S/C3H6O2S/c1-2-3-6(4)5/h2H,1,3H2,(H,4,5)
• InChI Key： UZSPFQBPERYLMS-UHFFFAOYSA-N
• SMILES： C(S(O)=O)C=C

Computed Properties

• Exact Mass: 106.00885060g/mol
• Monoisotopic Mass: 106.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 69.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±33.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)

Additional information on 2-Propene-1-sulfinic acid

Introduction to 2-Propene-1-sulfinic Acid (CAS No: 154318-11-3)

2-Propene-1-sulfinic acid, with the chemical formula C₃H₆O₂S, is a versatile sulfonic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS number 154318-11-3, is characterized by its sulfinyl group attached to a propene backbone, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural and electronic properties of this compound have positioned it as a key player in the development of novel therapeutic agents and catalysts.

The significance of 2-propene-1-sulfinic acid lies in its broad applicability across multiple domains, including medicinal chemistry, material science, and industrial catalysis. Its ability to act as a chiral auxiliary and a ligand in transition metal catalysis has opened up new avenues for synthetic methodologies. Recent advancements in the use of this compound have been particularly noteworthy in the design of asymmetric synthesis protocols, where its sulfinic acid moiety facilitates highly selective transformations.

In the realm of pharmaceutical research, 2-propene-1-sulfinic acid has been explored as a precursor for the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that are widely used in medicine due to their antimicrobial, anti-inflammatory, and diuretic properties. The introduction of a sulfinyl group into propene derivatives enhances the reactivity and bioavailability of these molecules, making them more suitable for drug development. For instance, studies have demonstrated its utility in generating sulfonamides with improved pharmacokinetic profiles, which are essential for effective therapeutic intervention.

One of the most compelling applications of 2-propene-1-sulfinic acid is in the field of green chemistry. Its role as a sustainable building block in organic synthesis aligns with the growing global emphasis on environmentally friendly chemical processes. Researchers have leveraged this compound to develop catalytic systems that minimize waste and energy consumption. For example, recent work has highlighted its use in water-based reactions, where it serves as an effective mediator for coupling reactions between aryl halides and alcohols under mild conditions. This approach not only reduces the environmental footprint but also enhances the scalability of synthetic routes.

The structural versatility of 2-propene-1-sulfinic acid also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metals has been exploited in the development of novel materials with tailored electronic properties. These materials have potential uses in catalysis, sensors, and even optoelectronic devices. The sulfinyl group imparts polarity to the molecule, facilitating interactions with polar substrates and surfaces, which is crucial for designing functional materials with specific characteristics.

Recent studies have also delved into the mechanistic aspects of reactions involving 2-propene-1-sulfinic acid. Understanding these mechanisms is essential for optimizing synthetic protocols and predicting the behavior of related compounds. For instance, computational studies have provided insights into how the sulfinyl group influences reaction pathways by stabilizing transition states or participating in hydrogen bonding networks. These findings are not only academically intriguing but also have practical implications for improving reaction efficiency and yields.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-propene-1-sulfinic acid due to their potential therapeutic benefits. Researchers have synthesized various analogs by modifying the substituents on the propene backbone or introducing additional functional groups. Some notable examples include compounds that exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The sulfinic acid moiety plays a critical role in modulating enzyme activity by acting as a hydrogen bond acceptor or participating in electrostatic interactions within biological targets.

In conclusion, 2-propene-1-sulfinic acid (CAS No: 154318-11-3) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in synthetic chemistry, pharmaceutical development, and material science. As research continues to uncover new applications and refine existing methodologies, this compound is poised to remain at the forefront of innovation in chemical biology and beyond.